Cas no 1892727-51-3 (6-bromo-1-methylisoquinolin-5-amine)

• Product Name: 6-bromo-1-methylisoquinolin-5-amine
• CAS No: 1892727-51-3
• MF: C₁₀H₉BrN₂
• MW: 237.1
• CID: 5520550
• PubChem ID: 115041910
• Update Time: 2026-03-10

6-bromo-1-methylisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methylisoquinolin-5-amine
• 1892727-51-3
• D80155

• Inchi： 1S/C10H9BrN2/c1-6-7-2-3-9(11)10(12)8(7)4-5-13-6/h2-5H,12H2,1H3
• InChI Key： FNGVAJYXCXIRQT-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C(N)=C(Br)C=C2)C=CN=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-bromo-1-methylisoquinolin-5-amine

Professional Introduction to 6-bromo-1-methylisoquinolin-5-amine (CAS No. 1892727-51-3)

6-bromo-1-methylisoquinolin-5-amine, a compound with the chemical identifier CAS No. 1892727-51-3, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic amine has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methyl substituents on the isoquinoline backbone enhances its utility in various synthetic applications, making it a valuable intermediate in the development of novel therapeutic agents.

The isoquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with compounds exhibiting a wide range of biological effects. Among these, 6-bromo-1-methylisoquinolin-5-amine has been explored for its potential role in modulating biological pathways relevant to neurological disorders, cancer, and inflammation. Recent studies have highlighted its significance in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors.

In the context of modern drug discovery, the brominated derivative of isoquinoline has shown promise in preclinical studies. The bromine atom at the 6-position not only provides a handle for further functionalization but also enhances the compound's binding affinity to certain biological targets. This feature is particularly crucial in designing molecules that require precise interactions with protein receptors or enzymes.

The amine group at the 5-position of the isoquinoline ring adds another layer of versatility to 6-bromo-1-methylisoquinolin-5-amine. This nitrogen-containing group can participate in hydrogen bonding interactions, which are essential for achieving high selectivity and efficacy in drug candidates. Researchers have leveraged this property to develop molecules that exhibit improved pharmacokinetic profiles compared to their unmodified counterparts.

Recent advancements in computational chemistry have further illuminated the potential of CAS No. 1892727-51-3 as a building block for drug discovery. Molecular modeling studies have identified its favorable interactions with various biological targets, including kinases and transcription factors. These insights have guided the design of novel derivatives with enhanced potency and reduced toxicity.

The synthesis of 6-bromo-1-methylisoquinolin-5-amine involves multi-step organic transformations that highlight its synthetic utility. The bromination and methylation steps are critical in introducing the key functional groups that define its pharmacological properties. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes, ensuring high yields and purity.

In conclusion, 6-bromo-1-methylisoquinolin-5-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation drugs targeting diverse diseases.